EMD 57439

• Molecular Formula: C22H23N3O4S
• Molecular Weight: 425.5 g/mol
• InChI: InChI=1S/C22H23N3O4S/c1-13-20(23-24-22(27)30-13)15-6-8-17-14(11-15)5-4-10-25(17)21(26)16-7-9-18(28-2)19(12-16)29-3/h6-9,11-13H,4-5,10H2,1-3H3,(H,24,27)/t13-/m0/s1
• InChIKey: IZLRMTJLQCLMKF-ZDUSSCGKSA-N

EMD 57439 for In Vitro Cardiac Research: PDE3 Inhibition Without Ca²⁺ Sensitization

EMD 57439 is the (−)-enantiomer of the racemic cardiotonic compound EMD 53998, which also includes the (+)-enantiomer EMD 57033 [1]. While both enantiomers share an identical molecular formula (C₂₂H₂₃N₃O₄S) and ultraviolet absorbance spectrum [2], their pharmacological activities are stereospecifically segregated. EMD 57439 acts predominantly as a phosphodiesterase type III (PDE3) inhibitor (IC₅₀ = 0.05 µM) with minimal calcium-sensitizing activity (EC₅₀ <100 µM in skinned fibers), whereas EMD 57033 functions primarily as a potent myofilament calcium sensitizer (EC₅₀ = 1.7 µM) with only weak PDE3 inhibitory activity (IC₅₀ = 1.94 µM) [3]. This stereochemical dissection of mechanisms makes EMD 57439 an essential research tool for isolating PDE3-mediated signaling pathways from direct myofilament calcium sensitization in cardiac physiology studies.

Stereochemical Identity

(−)-enantiomer of racemic EMD 53998

Structurally distinct from (+)-enantiomer EMD 57033

Primary Mechanism

PDE3 inhibition without Ca²⁺ sensitization

Supports cAMP/PKA pathway isolation studies

Assay Context

Suited for in vitro cardiac myocyte signaling

Enables clean readout of phosphodiesterase modulation

• [1] MeSH. EMD 53998: racemic; EMD 57439 is the (-)-isomer; EMD 57033 is the (+)-isomer. National Center for Biotechnology Information. Date introduced: September 27, 1991. View Source
• [2] Lee JA, Palmer S, Kentish JC. Photolysis of the novel inotropes EMD 57033 and EMD 57439: evidence that Ca²⁺ sensitization and phosphodiesterase inhibition depend upon the same enantiomeric site. Br J Pharmacol. 1996;118(8):2037-2044. doi:10.1111/j.1476-5381.1996.tb15641.x View Source
• [3] Lues I, Beier N, Jonas R, Klockow M, Haeusler G. The two mechanisms of action of racemic cardiotonic EMD 53998, calcium sensitization and phosphodiesterase inhibition, reside in different enantiomers. J Cardiovasc Pharmacol. 1993;21(6):883-892. View Source

Why EMD 57439 Cannot Be Substituted with the Racemate or (+)-Enantiomer in Cardiac PDE3 Research

The racemate EMD 53998 and its constituent enantiomers EMD 57033 and EMD 57439 are not pharmacologically interchangeable. Substituting EMD 57439 with the racemate EMD 53998 introduces confounding calcium-sensitizing activity (EC₅₀ = 4.8 µM) that masks PDE3-specific effects, while substituting it with EMD 57033 would predominantly activate calcium sensitization (EC₅₀ = 1.7 µM) with only weak PDE3 inhibition (IC₅₀ = 1.94 µM) [1]. In skinned cardiac muscle preparations lacking a functional cAMP system, EMD 57439 produces no force enhancement, whereas EMD 57033 potentiates force at both partial and maximal calcium activation [2]. This functional divergence means experimental outcomes obtained with the racemate or the (+)-enantiomer cannot be interpreted as clean readouts of PDE3 inhibition, nor can they serve as valid comparators for studies requiring isolated cAMP/PKA pathway modulation. The procurement of the stereochemically pure (−)-enantiomer EMD 57439 is therefore a prerequisite for experimental designs requiring unambiguous attribution of observed effects to PDE3 inhibition.

EMD 57439 (Target) Selective PDE3 inhibition; minimal Ca²⁺ sensitization

Racemate (EMD 53998) Introduces confounding Ca²⁺ sensitization, masking PDE3-specific effects.

EMD 57439 (Target) No activation of myosin ATPase or myofilament force.

(+)-Enantiomer (EMD 57033) Potently activates Ca²⁺ sensitization and myosin ATPase, obscuring PDE3 readouts.

EMD 57439 (Target) Enables unambiguous cAMP pathway interpretation.

Racemate or (+)-Enantiomer Experimental outcomes cannot be interpreted as clean PDE3 inhibition.

• [1] Lues I, Beier N, Jonas R, Klockow M, Haeusler G. The two mechanisms of action of racemic cardiotonic EMD 53998, calcium sensitization and phosphodiesterase inhibition, reside in different enantiomers. J Cardiovasc Pharmacol. 1993;21(6):883-892. View Source
• [2] Lee JA, Palmer S, Kentish JC. Photolysis of the novel inotropes EMD 57033 and EMD 57439: evidence that Ca²⁺ sensitization and phosphodiesterase inhibition depend upon the same enantiomeric site. Br J Pharmacol. 1996;118(8):2037-2044. doi:10.1111/j.1476-5381.1996.tb15641.x View Source

EMD 57439 Differentiation Evidence: Head-to-Head Quantitative Comparisons with EMD 57033 and EMD 53998

PDE3 Inhibition: 39-Fold Higher Potency of EMD 57439 Compared to EMD 57033

EMD 57439 exhibits a 39-fold greater potency for PDE3 inhibition than its (+)-enantiomer EMD 57033. In isolated PDE isoenzyme assays, the IC₅₀ for EMD 57439 was 0.05 µM, compared to 1.94 µM for EMD 57033 [1]. The racemate EMD 53998 showed an IC₅₀ of 0.06 µM, nearly identical to EMD 57439. The difference in inhibitory potency translates to functional consequences: in isoprenaline-stimulated rat cardiac myocytes, EMD 57439 increased cAMP content by 50% at 0.71 µM, whereas EMD 57033 required 13.6 µM to achieve the same effect [1].

PDE3 Inhibition

Head-to-head

IC₅₀ 0.05 µM

vs EMD 57033: 1.94 µM
vs Racemate: 0.06 µM

Enables PDE3-specific pathway isolation.

39-fold greater potency than (+)-enantiomer. Isolated PDE III isoenzymes context.

Evidence Dimension	PDE3 inhibitory potency (IC₅₀)
Target Compound Data	0.05 µM
Comparator Or Baseline	EMD 57033: 1.94 µM; EMD 53998: 0.06 µM
Quantified Difference	39-fold more potent than EMD 57033
Conditions	Isolated PDE III isoenzymes from guinea pig cardiac tissue

Why This Matters

For experimental protocols requiring selective PDE3 inhibition with minimal calcium-sensitizing off-target activity, EMD 57439 provides the necessary potency and target selectivity that the racemate cannot guarantee.

• [1] Lues I, Beier N, Jonas R, Klockow M, Haeusler G. The two mechanisms of action of racemic cardiotonic EMD 53998, calcium sensitization and phosphodiesterase inhibition, reside in different enantiomers. J Cardiovasc Pharmacol. 1993;21(6):883-892. View Source

Calcium Sensitization: Minimal Activity of EMD 57439 Versus Potent Enhancement by EMD 57033

EMD 57439 demonstrates negligible calcium-sensitizing activity compared to EMD 57033. In submaximally activated skinned cardiac fibers, the EC₅₀ for enhancement of force of contraction was >100 µM for EMD 57439, versus 1.7 µM for EMD 57033 and 4.8 µM for the racemate EMD 53998 [1]. At 10 µM, EMD 57033 decreased the Ca²⁺ concentration required for half-maximal activation by 0.5 log units and increased maximal force (Cmax) by 15%, whereas EMD 57439 showed no measurable effect under identical conditions [1]. In skinned trabeculae lacking a functional cAMP system, EMD 57439 had no effect on force production, while EMD 57033 potentiated force at both partial and maximal calcium activation [2].

Ca²⁺ Sensitization

Head-to-head

EMD 57439: >100 µM vs EMD 57033: 1.7 µM

Skinned cardiac fibers; >58-fold lower potency.

No confounding myofilament sensitization.

No effect on force production in skinned trabeculae.

Evidence Dimension	Calcium-sensitizing potency (EC₅₀ in skinned cardiac fibers)
Target Compound Data	>100 µM (minimal activity)
Comparator Or Baseline	EMD 57033: 1.7 µM; EMD 53998: 4.8 µM
Quantified Difference	>58-fold lower potency than EMD 57033
Conditions	Submaximally activated skinned guinea pig cardiac myofibers

Why This Matters

EMD 57439 is the appropriate choice when researchers need to study PDE3 inhibition without confounding myofilament calcium sensitization; using the racemate would introduce unintended dual-mechanism activity.

• [1] Lues I, Beier N, Jonas R, Klockow M, Haeusler G. The two mechanisms of action of racemic cardiotonic EMD 53998, calcium sensitization and phosphodiesterase inhibition, reside in different enantiomers. J Cardiovasc Pharmacol. 1993;21(6):883-892. View Source
• [2] Lee JA, Palmer S, Kentish JC. Photolysis of the novel inotropes EMD 57033 and EMD 57439: evidence that Ca²⁺ sensitization and phosphodiesterase inhibition depend upon the same enantiomeric site. Br J Pharmacol. 1996;118(8):2037-2044. doi:10.1111/j.1476-5381.1996.tb15641.x View Source

Positive Inotropic Effect: EMD 57439 Does Not Elicit Positive Inotropy in Intact Cardiomyocytes

In rabbit ventricular cardiomyocytes loaded with indo-1/AM, EMD 57439 did not elicit a positive inotropic effect (PIE), whereas EMD 57033 produced significant PIE that was associated with a leftward shift in the relationship between Ca²⁺ transients and cell shortening [1]. Importantly, the PIE of EMD 57033 was accompanied by a more pronounced decrease in diastolic cell length than that observed with the racemate EMD 53998, despite equivalent systolic effects between the two compounds [1]. In contrast, EMD 57439 antagonized the Ca²⁺-sensitizing effect of EMD 57033 on diastolic function while having no effect on systolic function [2]. In isolated ferret cardiac muscle, EMD 57439 produced a less marked positive inotropic effect that was associated with abbreviation of the twitch and abbreviation of the Ca²⁺ transient [3].

Inotropic Response

Head-to-head

No direct positive inotropic effect (PIE)

Intact rabbit ventricular cardiomyocytes; Indo-1/AM loaded.

Distinct contractility endpoint profiles.

Antagonizes diastolic Ca²⁺ sensitization of (+)-enantiomer without affecting systolic function.

Evidence Dimension	Positive inotropic effect in intact cardiomyocytes
Target Compound Data	No PIE observed; antagonizes diastolic Ca²⁺-sensitizing effect of EMD 57033
Comparator Or Baseline	EMD 57033: Significant PIE with leftward shift in Ca²⁺ transient-cell shortening relationship
Quantified Difference	Qualitative: absence versus presence of positive inotropic response
Conditions	Rabbit ventricular cardiomyocytes loaded with indo-1/AM; isolated ferret cardiac muscle

Why This Matters

The absence of direct positive inotropic action distinguishes EMD 57439 from EMD 57033 and enables its use as a negative control or PDE3-selective probe in functional cardiac contractility assays.

• [1] Sugawara H, Endoh M. (-)-Enantiomer EMD 57439 antagonizes the Ca²⁺ sensitizing effect of (+)-enantiomer EMD 57033 on diastolic function but not on systolic function in rabbit ventricular cardiomyocytes. Jpn J Pharmacol. 1999;80(1):55-65. doi:10.1254/jjp.80.55. PMID: 10446757. View Source
• [2] Sugawara H, Endoh M. (-)-Enantiomer EMD 57439 antagonizes the Ca²⁺ sensitizing effect of (+)-enantiomer EMD 57033 on diastolic function but not on systolic function in rabbit ventricular cardiomyocytes. Jpn J Pharmacol. 1999;80(1):55-65. doi:10.1254/jjp.80.55. PMID: 10446757. View Source
• [3] Gambassi G, Spurgeon HA, Lakatta EG, Solaro RJ, Beier N. Differential effects of the optical isomers of EMD 53998 on contraction and cytoplasmic Ca²⁺ in isolated ferret cardiac muscle. Circ Res. 1993;73(1):69-81. View Source

Myofibrillar ATPase Activity: No Activation by EMD 57439 Versus Potent Stimulation by EMD 57033

EMD 57439 does not stimulate myofibrillar or actomyosin ATPase activity, whereas EMD 57033 potently enhances this enzymatic activity. In myofibrillar ATPase assays, the EC₅₀ values were 1.8 µM for EMD 57033, 2.5 µM for EMD 53998, and <30 µM for EMD 57439 [1]. More specifically, in β-cardiac myosin S1 actin-activated ATPase assays, EMD 57033 produced dose-dependent activation, while control measurements with EMD 57439 showed no activation (n = 4) [2]. Furthermore, in canine cardiac myofilament preparations where either troponin or troponin-tropomyosin had been extracted, EMD 57033—but not EMD 57439—stimulated actomyosin ATPase activity [3].

Myosin ATPase

Head-to-head

EC₅₀ >30 µM

vs EMD 57033: 1.8 µM
vs Racemate: 2.5 µM

No direct myosin motor domain activation.

>16-fold lower potency than (+)-enantiomer. Canine cardiac myofibrils context.

Evidence Dimension	Myofibrillar ATPase activation (EC₅₀)
Target Compound Data	<30 µM (weak/minimal activity)
Comparator Or Baseline	EMD 57033: 1.8 µM; EMD 53998: 2.5 µM
Quantified Difference	>16-fold lower potency than EMD 57033
Conditions	Canine cardiac myofibrils; β-cardiac myosin S1 actin-activated ATPase assay (n=4)

Why This Matters

The differential ATPase activation profile confirms that EMD 57439 is the appropriate tool for studies requiring separation of PDE3-mediated cAMP effects from direct myosin motor domain modulation.

• [1] Lues I, Beier N, Jonas R, Klockow M, Haeusler G. The two mechanisms of action of racemic cardiotonic EMD 53998, calcium sensitization and phosphodiesterase inhibition, reside in different enantiomers. J Cardiovasc Pharmacol. 1993;21(6):883-892. View Source
• [2] Radke MB, Taft MH, Stapel B, Hilfiker-Kleiner D, Preller M, Manstein DJ. EMD 57033 binds to the myosin motor domain and activates ATPase and motor activities. eLife. 2014;3:e01603. doi:10.7554/eLife.01603. Figure 1, panel B. View Source
• [3] Solaro RJ, Gambassi G, Warshaw DM, Keller MR, Spurgeon HA, Beier N, Lakatta EG. Stereoselective actions of thiadiazinones on canine cardiac myocytes and myofilaments. Circ Res. 1993;73(6):981-990. View Source

EMD 57439 Procurement-Relevant Research Applications in Cardiac Pharmacology

Isolating PDE3-Mediated cAMP Signaling from Calcium Sensitization Pathways

EMD 57439 serves as a stereochemically pure PDE3 inhibitor in intact cardiac myocyte preparations where the confounding calcium-sensitizing activity of EMD 57033 or the racemate EMD 53998 would otherwise complicate interpretation. With an IC₅₀ of 0.05 µM for PDE3 inhibition and an EC₅₀ >100 µM for calcium sensitization in skinned fibers, EMD 57439 enables researchers to attribute observed changes in contractility, cAMP levels, or calcium transients specifically to PDE3 inhibition rather than to direct myofilament calcium sensitization [1][2]. This makes it an essential tool for studies investigating the role of the cAMP/PKA signaling axis in cardiac excitation-contraction coupling without the dual-mechanism ambiguity inherent to the racemate.

Negative Control for Calcium Sensitizer Mechanism-of-Action Studies

In experiments designed to characterize calcium sensitizers such as EMD 57033 or novel myosin activators, EMD 57439 provides an ideal stereochemically matched negative control. It shares identical molecular weight, UV absorbance spectrum, and core chemical scaffold with EMD 57033 [1], yet exhibits no activation of β-cardiac myosin S1 ATPase activity (n = 4 control measurements) and no effect on force production in skinned trabeculae [2]. This chemical identity paired with functional divergence enables rigorous assessment of structure-activity relationships and confirmation that observed calcium sensitization effects are genuinely mechanism-specific rather than artifacts of the thiadiazinone scaffold.

Investigating Diastolic Dysfunction and PDE3 Inhibition Crosstalk

EMD 57439 has a specific application in studies examining the interplay between PDE3 inhibition and diastolic cardiac function. In rabbit ventricular cardiomyocytes, EMD 57439 antagonized the diastolic Ca²⁺-sensitizing effect of EMD 57033 without affecting systolic function, suggesting that PDE3 inhibition may exert a differential action on diastolic versus systolic cardiac performance [1]. Researchers investigating diastolic heart failure or impaired ventricular relaxation may therefore find EMD 57439 a uniquely suitable tool for probing how PDE3-mediated cAMP modulation influences diastolic calcium handling independent of systolic myofilament calcium sensitivity.

Comparative Pharmacology of PDE3 Inhibitors in Species-Specific Cardiac Models

EMD 57439 has been characterized across multiple cardiac model systems including rabbit, guinea pig, rat, ferret, and canine ventricular preparations, enabling cross-species comparative pharmacology studies. In isoprenaline-stimulated rat cardiac myocytes, EMD 57439 increased cAMP content by 50% at 0.71 µM [1]. In canine cardiac myocytes, EMD 57439 produced a concentration-dependent increase in the peak amplitude of Ca²⁺ transients but did not shift the pCa-actomyosin ATPase relationship [2]. This multi-species characterization makes EMD 57439 a valuable reference compound for laboratories conducting comparative cardiac pharmacology across different experimental models.

Application

Selection Property

Validation Focus

cAMP/PKA Signaling Isolation

PDE3 selectivity without Ca²⁺ crosstalk

Validate cAMP response independent of myofilament activation

Stereochemical Comparator Studies

Structurally matched enantiomer with divergent function

Isolate scaffold-dependent vs mechanism-specific effects

Diastolic Function Research Models

Diastolic calcium handling context

Review diastolic endpoint modulation without systolic Ca²⁺ sensitization

Cross-Species Cardiac Pharmacology

Multi-species cardiac model characterization

Validate cAMP accumulation and Ca²⁺ transient modulation across models

• [1] Lues I, Beier N, Jonas R, Klockow M, Haeusler G. The two mechanisms of action of racemic cardiotonic EMD 53998, calcium sensitization and phosphodiesterase inhibition, reside in different enantiomers. J Cardiovasc Pharmacol. 1993;21(6):883-892. View Source
• [2] Radke MB, Taft MH, Stapel B, Hilfiker-Kleiner D, Preller M, Manstein DJ. EMD 57033 binds to the myosin motor domain and activates ATPase and motor activities. eLife. 2014;3:e01603. doi:10.7554/eLife.01603. View Source